Cas no 1409950-63-5 (1-chloro-6-ethoxy-4-methoxyisoquinoline)

1-chloro-6-ethoxy-4-methoxyisoquinoline structure
1409950-63-5 structure
Product Name:1-chloro-6-ethoxy-4-methoxyisoquinoline
CAS No:1409950-63-5
MF:C12H12ClNO2
MW:237.682182312012
CID:2111780
Update Time:2023-11-19

1-chloro-6-ethoxy-4-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-6-ethoxy-4-methoxyIsoquinoline
    • ZPULWFMWARBLOG-UHFFFAOYSA-N
    • Isoquinoline, 1-chloro-6-ethoxy-4-methoxy-
    • CID 86683194
    • 1-chloro-6-ethoxy-4-methoxyisoquinoline
    • Inchi: 1S/C12H12ClNO2/c1-3-16-8-4-5-9-10(6-8)11(15-2)7-14-12(9)13/h4-7H,3H2,1-2H3
    • InChI Key: ZPULWFMWARBLOG-UHFFFAOYSA-N
    • SMILES: ClC1C2C=CC(=CC=2C(=CN=1)OC)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Topological Polar Surface Area: 31.4

Experimental Properties

  • Density: 1.230±0.06 g/cm3(Predicted)
  • Boiling Point: 382.3±37.0 °C(Predicted)
  • pka: 2.48±0.39(Predicted)
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